Cas no 2137774-46-8 (Glycine, N-[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]-)
Glycine, N-[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- Glycine, N-[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]-
-
- Inchi: 1S/C8H15NO4/c1-8(12-4-5-13-8)2-3-9-6-7(10)11/h9H,2-6H2,1H3,(H,10,11)
- InChI Key: MCBMIOLTIGYAIC-UHFFFAOYSA-N
- SMILES: C(O)(=O)CNCCC1(C)OCCO1
Glycine, N-[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-372166-0.05g |
2-{[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]amino}acetic acid |
2137774-46-8 | 95.0% | 0.05g |
$768.0 | 2025-03-18 | |
| Enamine | EN300-372166-0.1g |
2-{[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]amino}acetic acid |
2137774-46-8 | 95.0% | 0.1g |
$804.0 | 2025-03-18 | |
| Enamine | EN300-372166-0.25g |
2-{[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]amino}acetic acid |
2137774-46-8 | 95.0% | 0.25g |
$840.0 | 2025-03-18 | |
| Enamine | EN300-372166-0.5g |
2-{[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]amino}acetic acid |
2137774-46-8 | 95.0% | 0.5g |
$877.0 | 2025-03-18 | |
| Enamine | EN300-372166-1.0g |
2-{[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]amino}acetic acid |
2137774-46-8 | 95.0% | 1.0g |
$914.0 | 2025-03-18 | |
| Enamine | EN300-372166-2.5g |
2-{[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]amino}acetic acid |
2137774-46-8 | 95.0% | 2.5g |
$1791.0 | 2025-03-18 | |
| Enamine | EN300-372166-5.0g |
2-{[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]amino}acetic acid |
2137774-46-8 | 95.0% | 5.0g |
$2650.0 | 2025-03-18 | |
| Enamine | EN300-372166-10.0g |
2-{[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]amino}acetic acid |
2137774-46-8 | 95.0% | 10.0g |
$3929.0 | 2025-03-18 |
Glycine, N-[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]- Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on Glycine, N-[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]-
Glycine, N-[2-(2-methyl-1,3-dioxolan-2-yl)ethyl] (CAS No: 2137774-46-8)
Glycine, also known as aminoacetic acid, is the simplest amino acid found in nature. It plays a crucial role in various biological processes, including protein synthesis and neurotransmission. The compound N-[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]glycine, with the CAS registry number 2137774-46-8, represents a derivative of glycine with a substituted ethyl group containing a 1,3-dioxolane ring. This modification introduces unique chemical properties and potential applications in pharmaceuticals and materials science.
The structure of N-[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]glycine consists of a glycine backbone with an ethyl group substituted at the nitrogen atom. The 1,3-dioxolane ring is a cyclic acetal that provides protection to the hydroxyl group during synthesis and can be easily cleaved under specific conditions to regenerate the free hydroxyl group. This feature makes it a valuable intermediate in organic synthesis, particularly in the preparation of more complex molecules with hydroxyl functionalities.
Recent studies have explored the use of this compound in drug delivery systems. The dioxolane ring's stability under physiological conditions allows for controlled release mechanisms when incorporated into polymer matrices or nanoparticles. For instance, researchers have demonstrated its potential in encapsulating hydrophilic drugs, ensuring sustained release profiles that enhance therapeutic efficacy while reducing side effects.
In addition to its pharmaceutical applications, N-[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]glycine has shown promise in materials science as a building block for bio-inspired polymers. Its ability to form hydrogen bonds due to the amide group makes it suitable for creating self-healing materials or stimuli-responsive polymers that can adapt to environmental changes such as temperature or pH levels.
From a synthetic perspective, the compound is typically prepared via nucleophilic substitution reactions using appropriate glycinol derivatives and alkylating agents. The reaction conditions are optimized to ensure high yield and purity, which are critical for its intended applications in both research and industrial settings.
Recent advancements in analytical techniques have also enabled more precise characterization of this compound's properties. For example, high-resolution mass spectrometry has provided detailed insights into its molecular structure and stability under various conditions. Such studies are essential for understanding its behavior in different environments and optimizing its use in practical applications.
In terms of toxicity and biocompatibility, preliminary studies suggest that N-[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]glycine exhibits low toxicity levels when administered at therapeutic doses. Its biodegradability has been assessed under simulated physiological conditions, indicating that it can be safely metabolized without accumulating harmful byproducts.
Looking ahead, ongoing research is focused on expanding the scope of this compound's applications in biotechnology and medicine. Potential areas include its use as a precursor for peptide synthesis or as a component in advanced drug delivery systems with enhanced targeting capabilities.
In conclusion, Glycine, specifically the derivative N-[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]glycine (CAS No: 2137774-46), continues to be an important molecule in both academic research and industrial development due to its versatile properties and wide-ranging applications.
2137774-46-8 (Glycine, N-[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)